Cas no 951999-05-6 (3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)
3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromophenoxy)-9-(furan-2-ylmethyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one
- 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
-
- Inchi: 1S/C22H16BrNO5/c23-17-5-1-2-6-19(17)29-20-12-27-22-15(21(20)25)7-8-18-16(22)11-24(13-28-18)10-14-4-3-9-26-14/h1-9,12H,10-11,13H2
- InChI Key: GUOIRUZOVPBZPH-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C(=O)C(OC4=CC=CC=C4Br)=COC3=C2CN(CC2=CC=CO2)C1
3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-5963-2μmol |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-5μmol |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-10μmol |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-20μmol |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-1mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-2mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-3mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-4mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-5mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-5963-10mg |
3-(2-bromophenoxy)-9-[(furan-2-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
951999-05-6 | 10mg |
$79.0 | 2023-09-11 |
3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
Recent Advances in the Study of 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951999-05-6)
In recent years, the compound 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951999-05-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activities, and potential mechanisms of action.
The compound belongs to the chromeno-oxazine class of heterocyclic compounds, which are known for their diverse pharmacological properties. Recent studies have focused on optimizing the synthetic routes to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* reported a novel, high-yield synthesis method involving a multi-step reaction sequence starting from 2-bromophenol and furan-2-carbaldehyde. This method has been praised for its scalability and environmental friendliness, as it reduces the use of hazardous reagents.
Biological evaluations of 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one have revealed promising anticancer and anti-inflammatory activities. In vitro studies using human cancer cell lines demonstrated significant cytotoxicity against breast (MCF-7) and lung (A549) cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3/7 activity and mitochondrial membrane depolarization.
Further research has explored the compound's potential as an anti-inflammatory agent. A 2024 study published in *Bioorganic & Medicinal Chemistry Letters* highlighted its ability to inhibit NF-κB signaling, a key pathway in inflammation. The compound was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings position it as a candidate for the development of novel anti-inflammatory drugs.
Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate oral bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure safety before advancing to preclinical trials.
In conclusion, 3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one represents a promising scaffold for drug discovery, with demonstrated anticancer and anti-inflammatory activities. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in other therapeutic areas, such as neurodegenerative diseases. The compound's unique structure and biological profile make it a valuable subject for future investigations in chemical biology and medicinal chemistry.
951999-05-6 (3-(2-bromophenoxy)-9-(furan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)